Cas no 56265-06-6 (L-Arginine-L-pyroglutamate)

• Product Name: L-Arginine-L-pyroglutamate
• CAS No: 56265-06-6
• MF: C₁₁H₂₁N₅O₅
• MW: 303.314942121506
• MDL: MFCD17976754
• CID: 56922
• Update Time: 2026-05-14

L-Arginine-L-pyroglutamate Chemical and Physical Properties

Names and Identifiers

• L-Arginine-L-pyroglutamate
• arg-pyr
• L-Arginine-L-Pyroglutamic acid
• adiuvant
• argininapidolato
• ARGININE PCA
• argininepidolate
• argininepyroglutamate
• Argininpyroglutamat
• g-278
• L-ARG L-PCA
• L-Argenine-L-Pyroglutamic
• l-arginine-l-pyroglu
• L-Arg-L-Pyr
• Arginine pidolate
• Arginina pidolato [Spanish]
• Arginine pyroglutamate
• L-Arginine compd. with 5-oxo-L-proline (1:1)
• 808T94CEU6
• 5-Oxo-L-proline, compound with L-arginine (1:1)
• L-Proline, 5-oxo-, compd. with L-arginine (1:1)
• L-Arginine L-Pyroglutamate
• Proline, 5-oxo-, L-, compd. with L-arginine (1:1)
• Arginina pidolato
• R

• MDL： MFCD17976754
• Inchi： 1S/C6H14N4O2.C5H7NO3/c7-4(5(11)12)2-1-3-10-6(8)9;7-4-2-1-3(6-4)5(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);3H,1-2H2,(H,6,7)(H,8,9)/t4-;3-/m00/s1
• InChI Key： UYCAGRPOUWSBIQ-WOYAITHZSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N1[H].O([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 303.15400
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 331
• Topological Polar Surface Area: 194

Experimental Properties

• Melting Point: 209-216°C
• Boiling Point: 409.1℃ at 760 mmHg
• PSA: 191.62000
• LogP: 0.23120
• Specific Rotation: +16 - +19° (c=8, 6N HCl)

L-Arginine-L-pyroglutamate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Arginine-L-pyroglutamate

L-Arginine-L-Pyroglutamate (CAS No. 56265-06-6): A Multifunctional Amino Acid Derivative in Biomedical Research

L-Arginine-L-Pyroglutamate (CAS No. 56265-06-6) is a dipeptide derivative formed by the condensation of L-arginine and L-pyroglutamic acid, two biologically active amino acid derivatives. This compound has garnered significant attention in recent years due to its unique structural features and diverse physiological roles. The integration of arginine's nitrogen-rich guanidinium group with the cyclic structure of pyroglutamic acid endows this molecule with enhanced stability and bioavailability compared to its individual precursors.

Structurally, the compound exhibits a zwitterionic character at physiological pH, with the guanidinium group of arginine acting as a proton donor and the carboxylate group of pyroglutamic acid serving as a proton acceptor. This dual functionality contributes to its role as an effective pH buffer in biological systems. Recent studies have demonstrated that the L-Arginine-L-Pyroglutamate molecule can self-assemble into nanoscale structures under specific conditions, a property that has been exploited in drug delivery systems for targeted therapeutic applications.

The synthesis of CAS No. 56265-06-6 typically involves peptide coupling reactions using carbodiimide chemistry or microwave-assisted protocols to form the amide bond between the two amino acid derivatives. Modern synthetic approaches emphasize green chemistry principles, employing solvent-free conditions and catalytic systems to improve yield while minimizing byproduct formation. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the compound's structural integrity.

In biomedical research, this dipeptide derivative has shown promise as a precursor for nitric oxide (NO) production through arginase-mediated pathways. A 2023 study published in Journal of Medicinal Chemistry revealed that L-Arginine-L-Pyroglutamate enhances endothelial NO synthase activity more effectively than free L-arginine in vascular endothelial cells, suggesting potential applications in cardiovascular health maintenance.

The compound's antioxidant properties have also been extensively studied. The pyroglutamic acid moiety contributes to metal chelation capabilities, while the arginine component facilitates scavenging of reactive oxygen species (ROS). In vitro experiments demonstrate that at concentrations between 10–100 μM, this molecule reduces lipid peroxidation by up to 45% compared to control groups, making it a candidate for neuroprotective formulations.

Recent advancements in nutraceutical development have explored the use of CAS No. 56265-06-6 as an intestinal absorption enhancer. Its amphiphilic nature allows it to interact with both aqueous and lipid environments, improving the bioavailability of poorly water-soluble compounds when used as a co-formulant in oral dosage forms.

In tissue engineering applications, researchers have incorporated this dipeptide into hydrogel matrices for controlled release systems. The compound's ability to modulate extracellular matrix interactions has been shown to enhance cell adhesion and proliferation rates in stem cell cultures by upregulating integrin expression pathways.

The pharmaceutical industry is investigating potential uses for this molecule in topical formulations due to its skin penetration enhancement properties. When formulated into transdermal patches at concentrations between 0.1–1%, studies show improved permeability coefficients for co-administered drugs across stratum corneum barriers without inducing significant irritation responses.

Ongoing research continues to explore novel applications for this versatile amino acid derivative across multiple therapeutic areas while maintaining rigorous safety profiles through comprehensive toxicological evaluations across various dosage ranges and administration routes.